N,N-dimethyl-2-[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetamide

• IUPAC Name: N,N-dimethyl-2-(8-methyl-2-oxo-4-phenylchromen-7-yl)oxyacetamide
• InChI: InChI=1S/C20H19NO4/c1-13-17(24-12-18(22)21(2)3)10-9-15-16(11-19(23)25-20(13)15)14-7-5-4-6-8-14/h4-11H,12H2,1-3H3
• InChI Key: DHFLAKZHMNAILN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC(=O)N(C)C
• Molecular Formula: C20H19NO4
• DSSTOX Substance ID: DTXSID301324757
• Molecular Weight: 337.4 g/mol
• Solubility: 13.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 307547-37-1

Description

“N,N-dimethyl-2-[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetamide” is a derivative of coumarin. Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820. They are valuable kinds of oxygen-containing heterocycles widely found in nature.

Synthesis Analysis

While specific synthesis methods for this compound are not available, coumarin derivatives are often synthesized through various methods, including the reaction of epichlorohydrin with 7-hydroxy-4-methyl-2H-chromen-2-one under reflux conditions.

Scientific Research Applications

Synthetic Chemistry Applications

The synthesis and chemical properties of compounds related to N,N-dimethyl-2-[(8-methyl-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetamide have been extensively studied. For example, the work by Vlachou et al. (2023) describes the preparation of a new compound through a multi-component reaction involving acetamide derivatives, showcasing the versatility of these molecules in synthetic organic chemistry. This compound exhibited significant anti-lipid peroxidation activity, highlighting its potential in creating bioactive molecules (Vlachou et al., 2023).

Biological Activities

Several studies have focused on the biological activities of compounds structurally similar to this compound. For instance, compounds based on (7-Hydroxy-2-oxo-2H-chromen-4-yl) Acetic Acid, a related structure, have been synthesized and shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria. This underlines the potential of such compounds in developing new antibacterial agents (Čačić et al., 2009).

Environmental Analysis

The analytical application of acetamide derivatives extends into environmental science. Zimmerman et al. (2002) developed methods for detecting herbicides and their degradates in natural water, illustrating the role of such chemical analyses in monitoring environmental pollutants and ensuring water quality (Zimmerman et al., 2002).